6-[1-(1,3-benzoxazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(1,3-benzoxazol-2-yl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H17N5O/c20-9-13-5-6-18(21-10-13)23-11-14-7-8-24(16(14)12-23)19-22-15-3-1-2-4-17(15)25-19/h1-6,10,14,16H,7-8,11-12H2
• InChI Key: WUUOQHBVNNVYMX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)C4=NC5=CC=CC=C5O4
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol

Description

The compound “6-[1-(1,3-benzoxazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile” is a complex organic molecule. It contains a benzoxazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements), and a pyridine ring, which is a basic heterocyclic organic compound.

Synthesis Analysis

The synthesis of benzoxazole derivatives has been studied extensively. An approach to the synthesis of new 6-(1,3-benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidin-4(3H)-ones and their 4-thioanalogs was developed. The 6-(1,3-benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidine-4(3H)-ones were built from o-aminophenol and acid I using 1,1′-carbonyldiimidazole (CDI) as a condensing reagent.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can be confirmed by IR, 1H/13C-NMR, and mass spectrometry. The presence of IR absorption band at 3214 cm−1 in the spectral data of synthesized derivatives corresponds to the group Ar–OH.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzoxazole derivatives involve the use of o-aminophenol in reactions with acid imidazolides. This often requires additional dehydration after the acylation step.

Physical And Chemical Properties Analysis

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure, and an odor similar to pyridine. It is insoluble in water.

Scientific Research Applications

Antimicrobial Activity

Benzoxazole derivatives have gained prominence due to their antibacterial and antifungal properties. . Notably, compounds 1, 10, 13, 16, 19, 20, and 24 demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. These results suggest potential applications in combating infectious diseases.

Anticancer Properties

Cancer remains a global health challenge, and novel chemical entities are needed for effective treatment. Benzoxazole derivatives have shown promise as anticancer agents. . Further investigations into their mechanisms of action could lead to targeted therapies.

Photophysics and Fluorescence

The compound’s photophysical properties are intriguing. It displays dual fluorescence and high fluorescence quantum yields across various solvents. . These characteristics may find applications in optoelectronic devices or fluorescent probes.

Cytotoxicity and Selective Cancer Cells

. Investigating their specific targets and pathways could reveal novel therapeutic strategies.

Medicinal Chemistry Intermediates

Benzoxazoles serve as intermediates for preparing new biological materials. . The compound’s unique structure may contribute to the development of novel drugs.

Other Pharmacological Activities

. Exploring these avenues could reveal additional applications.

Mechanism of Action

Target of Action

Similar compounds have been proposed asadenosine A2A receptor antagonists . Adenosine A2A receptors play a crucial role in the central nervous system and are involved in the regulation of coronary blood flow and immune response .

Mode of Action

It can be inferred that as an antagonist, it likely binds to the adenosine a2a receptors, preventing the action of adenosine, and thereby modulating the physiological processes controlled by these receptors .

Biochemical Pathways

Given its potential role as an adenosine a2a receptor antagonist, it may influence pathways related to neurotransmission, immune response, and coronary blood flow .

Pharmacokinetics

These properties would be crucial in determining the bioavailability of the compound, its distribution within the body, its metabolic transformation, and its eventual elimination .

Result of Action

As a potential adenosine a2a receptor antagonist, it could modulate various physiological processes, including neurotransmission, immune response, and coronary blood flow .

Action Environment

Such factors could include pH, temperature, presence of other molecules, and specific conditions within the body .